methyl 3-{[(4H-1,2,4-triazol-3-ylthio)acetyl]amino}benzoate

• IUPAC Name: methyl 3-[[2-(1H-1,2,4-triazol-5-ylsulfanyl)acetyl]amino]benzoate
• InChI: InChI=1S/C12H12N4O3S/c1-19-11(18)8-3-2-4-9(5-8)15-10(17)6-20-12-13-7-14-16-12/h2-5,7H,6H2,1H3,(H,15,17)(H,13,14,16)
• InChI Key: GGLBDHZEAFGWRL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC=NN2
• Molecular Formula: C12H12N4O3S
• Molecular Weight: 292.32 g/mol

Description

Methyl 3-{[(4H-1,2,4-triazol-3-ylthio)acetyl]amino}benzoate, also known as MTAB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTAB is a synthetic compound that belongs to the class of 1,2,4-triazole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Methyl 3-{[(4H-1,2,4-triazol-3-ylthio)acetyl]amino}benzoate has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases. This compound has been reported to exhibit potent antimicrobial, antifungal, and anticancer activities. Additionally, this compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of methyl 3-{[(4H-1,2,4-triazol-3-ylthio)acetyl]amino}benzoate is not fully understood, and further studies are required to elucidate its mode of action. However, it has been proposed that this compound exerts its biological activities by interacting with specific targets in the cell. For example, this compound has been reported to inhibit the growth of various bacterial strains by inhibiting the activity of DNA gyrase, an essential enzyme required for DNA replication. Similarly, this compound has also been reported to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. For example, this compound has been reported to inhibit the activity of various enzymes such as acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. Additionally, this compound has also been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. Moreover, this compound has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(4H-1,2,4-triazol-3-ylthio)acetyl]amino}benzoate has several advantages for lab experiments. It is a stable and easy-to-handle compound that can be synthesized using a simple and efficient method. Moreover, this compound has been reported to exhibit potent biological activities at low concentrations, making it an attractive compound for further studies. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for the study of methyl 3-{[(4H-1,2,4-triazol-3-ylthio)acetyl]amino}benzoate. One of the significant areas of research is the elucidation of its mechanism of action and its interaction with specific targets in the cell. Additionally, further studies are required to evaluate the potential of this compound as a drug candidate for the treatment of various diseases. Moreover, the development of new synthetic methods for the synthesis of this compound and its derivatives can lead to the discovery of new compounds with enhanced biological activities.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been reported to exhibit potent antimicrobial, antifungal, and anticancer activities. Additionally, this compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions. Further studies are required to elucidate its mechanism of action and its potential as a drug candidate for the treatment of various diseases.

Synthesis Methods

Methyl 3-{[(4H-1,2,4-triazol-3-ylthio)acetyl]amino}benzoate can be synthesized using a straightforward and efficient method. The synthesis involves the reaction of 3-amino benzoic acid with thiosemicarbazide in the presence of acetic anhydride, followed by the reaction of the resulting intermediate with methyl chloroformate. The final product is obtained after purification through recrystallization. The purity of the compound can be confirmed using various analytical techniques such as NMR, IR, and mass spectrometry.